molecular formula C10H19IO3 B8574294 Iodomethyl octyl carbonate CAS No. 920967-15-3

Iodomethyl octyl carbonate

Cat. No.: B8574294
CAS No.: 920967-15-3
M. Wt: 314.16 g/mol
InChI Key: SZHNFUZDNHJYMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Iodomethyl octyl carbonate is a useful research compound. Its molecular formula is C10H19IO3 and its molecular weight is 314.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

920967-15-3

Molecular Formula

C10H19IO3

Molecular Weight

314.16 g/mol

IUPAC Name

iodomethyl octyl carbonate

InChI

InChI=1S/C10H19IO3/c1-2-3-4-5-6-7-8-13-10(12)14-9-11/h2-9H2,1H3

InChI Key

SZHNFUZDNHJYMS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC(=O)OCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of chloromethyl octyl carbonate (1.14 g, 0.005 mol) in acetone (10 ml) was added sodium iodide (2.3 g, 0.015 mol). The mixture was stirred for 3 hours, concentrated invacuo, and dissolved in dichloromethane (50 ml). This solution was washed with saturated aqueous sodium chloride, aqueous sodium thiosulfate, and saturated aqueous sodium chloride, dried (sodium sulfate) and concentrated invacuo to yield iodomethyl octyl carbonate (1.14 g).
Quantity
1.14 g
Type
reactant
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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